Cas no 4627-61-6 (N-[(9Z)-octadec-9-enoyl]glutamic acid)

• Product Name: N-[(9Z)-octadec-9-enoyl]glutamic acid
• CAS No: 4627-61-6
• MF: C₂₃H₄₁NO₅
• MW: 411.575347661972
• CID: 930317
• PubChem ID: 6913738
• Update Time: 2025-04-19

N-[(9Z)-octadec-9-enoyl]glutamic acid Chemical and Physical Properties

Names and Identifiers

• N-[(9Z)-octadec-9-enoyl]glutamic acid
• 2-[[(Z)-octadec-9-enoyl]amino]pentanedioic acid
• N-oleoyl glutamic acid
• Oleoyl glutamic acid
• L-Glutamic acid, N-[(9Z)-1-oxo-9-octadecen-1-yl]-
• N-(9Z-octadecenoyl)-L-glutamic acid
• (2S)-2-{[(9Z)-octadec-9-enoyl]amino}pentanedioic acid
• N-[(9Z)-octadecenoyl]-L-glutamic acid
• N-[(9Z)-octadec-9-enoyl]-L-glutamic acid
• N-[(9Z)-1-Oxo-9-octadecen-1-yl]-L-glutamic acid
• L-Glutamic acid, N-(1-oxo-9-octadecenyl)-, (Z)-
• Glutamic acid, N-oleoyl-, l-
• N-Oleoyl-l-glutamic acid
• BDBM50537026
• Glutamic acid, N-oleoyl-
• DTXSID101241286
• oleoylglutamic acid
• I0RBS4L0IJ
• AKOS040753361
• NSC-513733
• CHEMBL4226915
• L-Glutamic acid, N-((9Z)-1-oxo-9-octadecenyl)-
• 4627-61-6
• LMFA08020088
• N-[(9Z)-octadecenoyl]glutamic acid
• UNII-I0RBS4L0IJ
• N-(9Z-octadecenoyl)glutamic acid
• N-(9Z-octadecenoyl)-glutamic acid
• n-oleoylglutamic acid
• Q27280206
• CHEBI:136713
• SCHEMBL7142870
• L-Glutamic acid, N-((9Z)-1-oxo-9-octadecen-1-yl)-

• Inchi： 1S/C23H41NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(25)24-20(23(28)29)18-19-22(26)27/h9-10,20H,2-8,11-19H2,1H3,(H,24,25)(H,26,27)(H,28,29)/b10-9-/t20-/m0/s1
• InChI Key： UUFVSGRELDGPGL-QJRAZLAKSA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCCCC)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 411.29863
• Monoisotopic Mass: 411.298473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 6.5

Experimental Properties

• Density: 1.035
• Boiling Point: 611.4°C at 760 mmHg
• Flash Point: 323.6°C
• Refractive Index: 1.492
• PSA: 103.7
• LogP: 5.84900